Cas no 1609396-02-2 ((4-methyl-1H-pyrazol-1-yl)acetic acid hydrate)

• Product Name: (4-methyl-1H-pyrazol-1-yl)acetic acid hydrate
• CAS No: 1609396-02-2
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 4608198
• Update Time: 2025-09-23

(4-methyl-1H-pyrazol-1-yl)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1H-pyrazol-1-yl)acetic acid hydrate
• 2-(4-Methyl-1H-pyrazol-1-yl)acetic acid hydrate
• 2-(4-methylpyrazol-1-yl)acetic acid;hydrate
• 2-(4-Methyl-1H-pyrazol-1-yl)aceticacidhydrate
• (4-Methyl-1H-pyrazol-1-yl)acetic acid hydrate, AldrichCPR
• (4-methyl-1H-pyrazol-1-yl)acetic acid hydrate

• Inchi： 1S/C6H8N2O2.H2O/c1-5-2-7-8(3-5)4-6(9)10;/h2-3H,4H2,1H3,(H,9,10);1H2
• InChI Key： RUQICLIYORWDPW-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C)C=N1)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 56.1